Cas no 1548655-90-8 (3-cycloheptylbutan-2-ol)

• Product Name: 3-cycloheptylbutan-2-ol
• CAS No: 1548655-90-8
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5840595
• PubChem ID: 82930516
• Update Time: 2025-06-08

3-cycloheptylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-cycloheptylbutan-2-ol
• EN300-1624766
• AKOS021249807
• 1548655-90-8

• Inchi： 1S/C11H22O/c1-9(10(2)12)11-7-5-3-4-6-8-11/h9-12H,3-8H2,1-2H3
• InChI Key： GOQFPKAQMXZGCA-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1CCCCCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-cycloheptylbutan-2-ol

Chemical Profile of 3-cycloheptylbutan-2-ol (CAS No. 1548655-90-8)

3-cycloheptylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1548655-90-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cycloheptyl group attached to a butan-2-ol backbone, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The structural framework of 3-cycloheptylbutan-2-ol consists of a seven-membered cycloalkyl ring fused with a four-carbon aliphatic chain terminated by a hydroxyl group at the second carbon position. This configuration imparts distinct physicochemical properties, including moderate solubility in organic solvents and a relatively high molecular weight, which influence its behavior in various chemical reactions and biological systems.

In recent years, the compound has been explored as a building block in the synthesis of more complex molecules. Its cycloheptyl moiety provides a rigid scaffold that can be modified through functional group interconversions, allowing chemists to tailor its reactivity for specific applications. For instance, the hydroxyl group can participate in esterification, etherification, or oxidation reactions, while the cycloheptyl ring can serve as a site for further derivatization.

One of the most compelling aspects of 3-cycloheptylbutan-2-ol is its potential utility in pharmaceutical research. The combination of an aliphatic chain and a cyclic structure often correlates with favorable pharmacokinetic properties, such as improved bioavailability and reduced metabolic clearance. This makes it an attractive candidate for developing novel therapeutic agents.

Recent studies have highlighted the compound's role in the synthesis of bioactive molecules. For example, derivatives of 3-cycloheptylbutan-2-ol have been investigated for their potential antimicrobial and anti-inflammatory properties. The cycloheptyl group, in particular, has been shown to interact with biological targets in ways that could modulate disease pathways. These findings underscore the importance of exploring structurally diverse compounds like 3-cycloheptylbutan-2-ol for drug discovery efforts.

The synthesis of 3-cycloheptylbutan-2-ol typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Grignard reactions followed by reduction steps to introduce the cycloheptyl moiety, coupled with subsequent functionalization to achieve the desired hydroxyl placement. Advances in catalytic methods have also enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its synthetic utility, 3-cycloheptylbutan-2-ol has found applications in material science. Its unique structural features make it a candidate for developing novel polymers or surfactants with tailored properties. For instance, its ability to form hydrogen bonds due to the hydroxyl group could be exploited to create materials with enhanced adhesion or stability.

The future prospects for 3-cycloheftybuthanol (CAS No. 1548655-90-8) are promising, given its versatility and potential across multiple domains. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain a valuable asset in both academic and industrial settings. Its role in advancing chemical synthesis and pharmaceutical development underscores its significance as a key intermediate in modern chemistry.